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Compound of Interest

4,5-Bis(2-methoxyethoxy)-2-
Compound Name:

nitrobenzamide
CAS No.: 1172625-04-5

Cat. No.: B12326371

Get Quote

Executive Summary

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5) is a critical intermediate
in the synthesis of quinazoline-based tyrosine kinase inhibitors (TKIs), most notably Erlotinib
(Tarceva). It serves as the nitrogen-bearing scaffold that eventually cyclizes to form the
quinazoline core.

This guide details a robust, scalable synthetic route designed for high purity (>98%) and
reproducibility.[1] Unlike common literature that focuses on the nitrile or aldehyde precursors for
Erlotinib, this protocol focuses on the primary amide derivative, which offers distinct
advantages in stability and crystallinity for purification.

Key Technical Specifications:
e Target Purity: >98.5% (HPLC)

¢ Overall Yield (Linear): ~65-70%
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« Critical Quality Attribute (CQA): Control of the regioisomeric 6-nitro impurity during nitration.

Retrosynthetic Analysis & Strategy

The synthesis is designed around a Linear Construction Strategy starting from commercially
available 3,4-dihydroxybenzoic acid (Protocatechuic acid). This route is preferred over the
nucleophilic aromatic substitution (SNAr) of 4,5-difluoro-2-nitrobenzamide due to the lower cost
of reagents and milder conditions.

Strategic Logic:
o Scaffold Assembly: The ethylene glycol chains are installed before nitration to leverage the

strong ortho-directing effect of the alkoxy groups, ensuring the nitro group installs at the C2
position.

 Nitration Control: Nitration is performed on the ester rather than the acid to prevent
decarboxylation and improve solubility in acetic acid.

o Amidation: Direct aminolysis of the methyl ester is chosen over the acid chloride route to
minimize handling of moisture-sensitive intermediates.
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Methyl 3,4-dihydroxybenzoate

illiamson Ether Synthesis

Methyl 3,4-bis(2-methoxyethoxy)benzoate

egioselective Nitration

Methyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate

Aminolysis (NH3/MeOH)

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

Figure 1: Retrosynthetic Tree for Target Amide

Click to download full resolution via product page

Experimental Protocol
Stage 1: Alkylation (Williamson Ether Synthesis)

Obijective: Installation of the solubilizing 2-methoxyethoxy side chains.
¢ Precursor: Methyl 3,4-dihydroxybenzoate (CAS: 2150-43-8)
* Reagent: 1-Bromo-2-methoxyethane (CAS: 6482-24-2)

¢ Base: Potassium Carbonate (

Procedure:
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e Charge a 3-neck round-bottom flask with Methyl 3,4-dihydroxybenzoate (1.0 eq) and
anhydrous DMF (5 vol).

e Add anhydrous

(3.0 eq) in a single portion.

¢ Heat the suspension to 50°C.
e Add 1-Bromo-2-methoxyethane (2.5 eq) dropwise over 30 minutes to control exotherm.
» Raise temperature to 80°C and stir for 6 hours.

e |IPC (In-Process Control): Monitor by TLC (EtOAc/Hexane 1:1) or HPLC.[2][3][4][5][6] Target
<1% starting material.

e Work-up: Cool to 25°C. Pour into ice water (20 vol). The product may precipitate as a white
solid. If oil forms, extract with Ethyl Acetate (3x).[7]

 Purification: Recrystallize from Isopropyl Alcohol (IPA) if necessary.

Yield: 90-95% Data: Product is Methyl 3,4-bis(2-methoxyethoxy)benzoate.

Stage 2: Regioselective Nitration

Objective: Introduction of the nitro group at the C2 position. Mechanism: Electrophilic Aromatic
Substitution (EAS). The 4,5-dialkoxy pattern strongly directs the electrophile to the ortho
positions. The ester group at C1 sterically hinders C2 slightly, but electronically, C2 and C6 are
the only open spots. The synergy of the alkoxy groups favors C2/C6.

Procedure:
o Dissolve Methyl 3,4-bis(2-methoxyethoxy)benzoate (1.0 eq) in Glacial Acetic Acid (4 vol).
e Cool the solution to 10-15°C.

e Add Fuming Nitric Acid (HNO3, >90%, 1.5 eq) dropwise, maintaining internal temperature
<25°C. Caution: Exothermic.
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Allow to warm to room temperature (25°C) and stir for 3 hours.

IPC: Check for disappearance of starting material.

Quench: Pour reaction mixture into Ice Water (10 vol). Stir vigorously for 30 minutes.
Isolation: Filter the yellow precipitate. Wash with water (3x) to remove acid traces.

Drying: Vacuum dry at 45°C.

Yield: 85-90% Data: Product is Methyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate.

Stage 3: Aminolysis to Benzamide

Objective: Conversion of the methyl ester to the primary amide.

Procedure:

Charge a pressure vessel (autoclave or sealed tube) with Methyl 4,5-bis(2-
methoxyethoxy)-2-nitrobenzoate (1.0 eq).

Add 7N Ammonia in Methanol (10 vol).
Seal and heat to 50°C for 12 hours.

o Note: Alternatively, stir at room temperature for 24-48 hours if pressure equipment is
unavailable.

IPC: Monitor HPLC for ester consumption.

Work-up: Concentrate the reaction mixture under reduced pressure to ~20% volume.
Crystallization: Add MTBE (Methyl tert-butyl ether) or Diethyl Ether to induce precipitation.
Filtration: Collect the pale yellow solid.

Final Polish: Recrystallize from Ethanol/Water (9:1) if high purity is required.[5]

Yield: 80-85% Final Product:4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.
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Characterization Data

The following data validates the structure and purity of the synthesized compound.

Spectrascopic Profile

. Expected Signal / .
Technique L. Assignment
Characteristic

ngcontent-ng-c747876706=""

_nghost-ng-c4038370108=""

7.70 (s, 1H)
7.15 (s, 1H) Ar-H (C6, ortho to Amide)
8.05, 7.55 (br s, 2H) -NH2 (Amide protons)
4.25 (m, 4H) -O-CH2- (Alkoxy methylene)
3.70 (m, 4H) -CH2-O- (Ether methylene)
3.35 (s, 6H) -OCH3 (Terminal methoxy)
IR (ATR, cm™) 3350, 3180 N-H stretch (Primary Amide)
1665 C=0 stretch (Amide I)
1520, 1345 N-O stretch (Nitro group)
Mass Spec (ESI+) m/z 315.1 [M+H]+ Molecular lon (MW = 314.29)

Impurity Profile (Troubleshooting)
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Impurity

Origin

Mitigation

Des-methyl analog

Hydrolysis of terminal methoxy

ether during nitration (rare).

Maintain low temperature
during HNOS addition.

Carboxylic Acid

Hydrolysis of ester instead of

aminolysis.

Ensure Methanolic Ammonia is
dry (anhydrous).

Regioisomer (6-nitro)

Improper nitration temperature

control.

Keep nitration <25°C;
Recrystallize from EtOH.

Process Flow Diagram

Stage 1: Alkylation

Stage 2: Nitration

Stage 3: Amidation
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Figure 2: Linear Synthesis Workflow
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Safety & Handling

« Nitration Risks: The nitration step involves Fuming Nitric Acid, a potent oxidizer. Ensure no

organic solvents (acetone, ether) are near the reaction vessel. Run the reaction behind a

blast shield.

o Ammonia Pressure: Heating methanolic ammonia generates pressure. Use rated pressure

vessels or conduct at room temperature to avoid rupture.

o Toxicology: The compound is a nitro-aromatic and a potential skin sensitizer. Handle with full
PPE (gloves, goggles, lab coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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